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Compound Focus: Propylcyclopentane

CAS No.: 2040-96-2

Cat. No.: S793528

Physical Properties Comparison

The following table consolidates key physical properties of methylcyclopentane and propylcyclopentane,
highlighting the influence of their different alkyl chain lengths.

Property Methylcyclopentane Propylcyclopentane
Molecular Formula CeH12 [1] CsHis [2]
Common Name Methylcyclopentane Propylcyclopentane [2]
[1]
Molecular Weight 84.16 [1] (Information missing from search results, but
(g/mol) calculated as 112.21)
Melting Point (°C) -142.4 [1] to -143 [2] -117 [2]
Boiling Point (°C) 71.8[1]to 71 [2] 131 [2]
Density (@20°C 0.749 [1] to 0.751 [2] 0.777 [2]
glcm?)
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Property Methylcyclopentane Propylcyclopentane
Refractive Index 1.410 [2] 1.426 [2]
(nD)

The data clearly shows that propylcyclopentane, with its longer propyl chain, has a higher molecular weight
and significantly higher boiling point and density compared to methylcyclopentane. This is a common trend

in homologous series due to increased molecular surface area and stronger London dispersion forces.

Experimental Methodologies for Property
Determination

The physical properties listed in the table are typically determined through standardized experimental

techniques. Here are the common methodologies used for the key properties cited:

¢ Density Measurement: Density is often measured using a calibrated densimeter or a specific gravity
bottle (pycnometer) at a controlled temperature, such as 20°C as referenced in the data [3] [2]. The
mass of a known volume of the substance is determined to calculate its density.

¢ Boiling Point Determination: The boiling point is typically measured using standard distillation
apparatus [1]. The substance is heated, and the temperature at which its vapor pressure equals the
surrounding atmospheric pressure is recorded. This is often done under controlled conditions to
ensure accuracy.

¢ Viscosity Measurement: While not in the final table, viscosity is a critical property studied in related
research. As detailed in one of the search results, dynamic viscosity can be determined using an
Ubbelohde-type capillary viscometer submerged in a thermostatic bath to maintain a precise
temperature (e.g., 293.15 K) [4]. The flow time of the liquid through the capillary is measured and
used to calculate the viscosity.

¢ Refractive Index Measurement: The refractive index (nD) is measured using a refractometer [2].
This instrument measures the extent to which light is bent when it passes from air into the liquid
sample, providing the refractive index, which is a characteristic physical property.

The following diagram illustrates the general workflow for determining these key physical properties in a

laboratory setting.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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